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Introduction: The Significance of Jasmonate
Quantification
Jasmonic acid (JA) and its derivatives, collectively known as jasmonates (JAs), are lipid-

derived phytohormones that act as critical signaling molecules in plants.[1] They are central

regulators of a wide array of physiological processes, including growth and development,

senescence, and, most notably, defense responses against biotic stresses like insect herbivory

and pathogen attacks, as well as abiotic stresses.[2][3] The major bioactive form, jasmonoyl-L-

isoleucine (JA-Ile), triggers a signaling cascade that leads to the expression of defense-related

genes.[4]

Given their potent effects at very low concentrations, the precise and accurate quantification of

endogenous jasmonates is paramount for researchers seeking to understand the intricate

mechanisms of plant defense, develop stress-resistant crops, or identify novel drug targets

from plant metabolic pathways.[5] This guide provides a comprehensive overview of the

principles and detailed protocols for the robust quantification of jasmonates in plant extracts,

focusing on the gold-standard mass spectrometry-based methods.
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The Jasmonate Biosynthesis and Signaling
Landscape
A foundational understanding of the jasmonate pathway is essential for contextualizing the

analytical targets. The biosynthesis of jasmonic acid, known as the octadecanoid pathway,

begins with α-linolenic acid released from chloroplast membranes and involves enzymatic

steps in both the chloroplast and peroxisome.[1][4]
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Caption: The core jasmonate signaling pathway leading to gene activation.

Core Principles of Quantitative Analysis
The Gold Standard: Isotope Dilution Mass Spectrometry
The most reliable method for quantifying endogenous compounds in a complex matrix is the

stable isotope dilution technique. [6]A known quantity of a stable isotope-labeled internal

standard (e.g., deuterated jasmonic acid, d₂-JA or d₆-JA) is added to the plant sample at the

very beginning of the extraction process. [7][8]This internal standard is chemically identical to

the analyte but has a different mass. It co-purifies with the endogenous target and experiences

identical losses during sample preparation. By measuring the ratio of the endogenous analyte

to the labeled internal standard in the final mass spectrometry analysis, one can calculate the

initial amount of the endogenous compound with high accuracy and precision, effectively

correcting for sample loss and matrix effects. [6]

Sample Preparation: The Critical First Step
Because jasmonates are present at low concentrations, effective extraction and purification are

crucial to remove interfering substances like pigments, lipids, and carbohydrates. [9][10]

Extraction: Plant tissues are typically flash-frozen in liquid nitrogen to halt metabolic activity

and then ground to a fine powder. Extraction is commonly performed with cold solvents like

80% methanol or a mixture of methanol and ethyl acetate. [10][11]The low temperature

minimizes degradation, and the solvent choice effectively solubilizes the semi-polar

jasmonates.

Purification:

Liquid-Liquid Extraction (LLE): A simple method involving partitioning the extract between

an aqueous phase and an immiscible organic solvent (e.g., ethyl acetate) at a specific pH

to isolate acidic compounds like JA.

Solid-Phase Extraction (SPE): The most widely used and effective purification method.

[10][12]A crude extract is passed through a cartridge containing a solid adsorbent (e.g.,

C18 reversed-phase silica). Interfering compounds are washed away, and the retained

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.researchgate.net/profile/Houda_Kawas/post/ABA_determination_of_plant_spectophotometry2/attachment/59d64def79197b80779a75e1/AS%3A490360435679233%401493922446346/download/418765994.G1.+Methods+of+Plant+Hormone+Analysis.pdf
https://pubmed.ncbi.nlm.nih.gov/9514789/
https://www.researchgate.net/publication/44090187_Syntheses_of_deuterated_jasmonates_for_mass_spectrometry_and_metabolism_studies
https://www.researchgate.net/profile/Houda_Kawas/post/ABA_determination_of_plant_spectophotometry2/attachment/59d64def79197b80779a75e1/AS%3A490360435679233%401493922446346/download/418765994.G1.+Methods+of+Plant+Hormone+Analysis.pdf
https://experiments.springernature.com/articles/10.1007/978-1-4939-8837-2_26
https://www.researchgate.net/publication/5233086_Study_on_the_extraction_purification_and_quantification_of_Jasmonic_acid_abscisic_acid_and_indole-3-acetic_acid_in_plants
https://www.researchgate.net/publication/5233086_Study_on_the_extraction_purification_and_quantification_of_Jasmonic_acid_abscisic_acid_and_indole-3-acetic_acid_in_plants
https://pubmed.ncbi.nlm.nih.gov/18618474/
https://www.researchgate.net/publication/5233086_Study_on_the_extraction_purification_and_quantification_of_Jasmonic_acid_abscisic_acid_and_indole-3-acetic_acid_in_plants
https://www.researchgate.net/publication/225601075_Determination_of_both_jasmonic_acid_and_methyl_jasmonate_in_plant_samples_by_liquid_chromatography_tandem_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


jasmonates are then eluted with a stronger organic solvent. This step significantly cleans

up the sample, reducing matrix effects and improving analytical sensitivity. [13]

Analytical Platforms: A Comparative Overview
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred

method for jasmonate analysis. [5][14]It offers exceptional sensitivity and specificity without

the need for chemical derivatization. [15]The liquid chromatography step separates the

different jasmonates, which are then detected by the mass spectrometer operating in

Multiple Reaction Monitoring (MRM) mode. In MRM, a specific parent ion is selected and

fragmented, and a specific product ion is monitored, creating a highly selective analytical

window that minimizes background noise. [7]* Gas Chromatography-Mass Spectrometry

(GC-MS): A powerful technique, but it requires that the analytes be volatile and thermally

stable. Jasmonic acid is not volatile and must be chemically modified through a process

called derivatization, typically by converting it to its methyl ester (methyl jasmonate) using

reagents like diazomethane. [11]While effective, this adds an extra step to the sample

preparation, which can introduce variability. [10]GC-MS is, however, an excellent choice for

analyzing naturally volatile jasmonates like methyl jasmonate (MeJA), often using headspace

solid-phase microextraction (SPME) to sample the air around the plant tissue. [16][17]

Application Protocols
The following protocols provide a robust framework for the quantification of jasmonates. It is

essential to validate the method for your specific plant matrix.
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1. Sample Collection
(Flash-freeze in liquid N₂)

2. Homogenization
(Grind to fine powder)

3. Extraction
(Add cold solvent & internal standards)

4. Purification
(Solid-Phase Extraction, e.g., C18)

5. Analysis
(UPLC-MS/MS or GC-MS)

6. Data Processing
(Integration of analyte & IS peaks)

7. Quantification
(Calculate concentration using calibration curve)
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Caption: General workflow for the quantitative analysis of jasmonates.

Protocol 1: Sample Homogenization, Extraction, and
Purification
This protocol is optimized for a starting material of approximately 100 mg of fresh plant tissue.
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Sample Preparation: Weigh ~100 mg of frozen plant tissue into a 2 mL tube containing two

small steel beads. Keep the tube in liquid nitrogen.

Internal Standard Spiking: Add a known amount of stable isotope-labeled internal standards

(e.g., 5 ng of d₆-JA and d₆-JA-Ile in methanol) directly to the frozen, powdered tissue.

Causality: Adding the standard at this earliest stage ensures it undergoes all subsequent

extraction and purification steps alongside the endogenous analyte, providing the most

accurate correction for losses.

Homogenization: Immediately add 1 mL of ice-cold extraction solvent (e.g., ethyl acetate).

Homogenize using a tissue lyser for 2 minutes at 30 Hz.

Extraction: Centrifuge at 16,000 x g for 10 minutes at 4°C. Carefully transfer the supernatant

to a new tube.

Drying: Evaporate the solvent to complete dryness using a vacuum concentrator or a gentle

stream of nitrogen.

Purification (SPE): a. Condition a C18 SPE cartridge (e.g., 30 mg/1 cc) by passing 1 mL of

methanol followed by 1 mL of water. b. Reconstitute the dried extract in 500 µL of 10%

methanol. c. Load the reconstituted sample onto the conditioned SPE cartridge. d. Wash the

cartridge with 1 mL of water to remove highly polar impurities. e. Elute the jasmonates with 1

mL of 80% methanol. Causality: The C18 stationary phase retains the nonpolar jasmonates

while polar compounds are washed away. The 80% methanol is a strong enough organic

solvent to disrupt the interaction and elute the target analytes.

Final Preparation: Dry the eluate under vacuum. Reconstitute the final sample in a small,

precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 15%

acetonitrile).

Protocol 2: UPLC-MS/MS Quantification
Chromatographic Separation:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid. Causality: Formic acid aids in

protonation of the analytes, improving ionization efficiency in positive ion mode ESI.

Gradient: A typical gradient would run from 15% B to 95% B over 10-15 minutes to

separate the various jasmonates.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry Detection:

Ionization Source: Electrospray Ionization (ESI), typically in negative ion mode for acidic

JAs like JA and JA-Ile, as they readily lose a proton ([M-H]⁻).

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Establish the specific precursor ion → product ion transitions for each

analyte and its corresponding internal standard. For example:

JA: m/z 209 → 59

d₆-JA: m/z 215 → 62

JA-Ile: m/z 322 → 130

d₆-JA-Ile: m/z 328 → 130

Quantification: Generate a calibration curve by analyzing a series of standards of known

concentrations containing a fixed amount of the internal standard. Plot the ratio of the

analyte peak area to the internal standard peak area against the concentration. Calculate the

concentration in the unknown samples by interpolation from this curve.

Method Validation and Data Interpretation
A quantitative method is only reliable if it is properly validated. Key performance parameters

should be assessed according to established guidelines. [5][18]
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Parameter Description
Typical Acceptance
Criteria

Linearity (R²)

The ability of the method
to produce results that are
directly proportional to the
concentration of the
analyte within a given
range.

R² > 0.99 [19]

Limit of Detection (LOD)

The lowest concentration of an

analyte that can be reliably

detected above the

background noise.

Signal-to-Noise (S/N) ratio ≥ 3

[18]

Limit of Quantification (LOQ)

The lowest concentration of an

analyte that can be quantified

with acceptable precision and

accuracy.

S/N ratio ≥ 10 [18][19]

Accuracy

The closeness of the

measured value to the true

value, often assessed by the

recovery of spiked standards in

a sample matrix.

80-120% recovery

| Precision | The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings. Measured as Relative Standard Deviation (RSD). |

RSD ≤ 15% |

Table 1. Key Method Validation Parameters. These parameters ensure the data generated is

accurate, reproducible, and fit for purpose.

References
Turner, J. G., Ellis, C., & Devoto, A. (2002). The Jasmonate Signal Pathway. The Plant Cell,

14(Suppl), S153–S164. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4589620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4143963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4143963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589620/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC151252/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, L., Zhao, Y., & Li, C. (2019). Jasmonic Acid Signaling Pathway in Plants. International

Journal of Molecular Sciences, 20(13), 3376. [Link]

Koo, A. J. (2018). A simplified schematic presentation of jasmonate (JA) signaling.

ResearchGate. [Link]

Wasternack, C., & Song, S. (2017). Jasmonates: biosynthesis, metabolism, and signaling by

proteins activating and repressing transcription. Journal of Experimental Botany, 68(6),

1303–1321. [Link]

Zhang, L., et al. (2022). Schematic diagram of jasmonate signal induction and the self-

regulation mechanism. ResearchGate. [Link]

Liu, Y., & Timko, M. P. (2021). Simplified JA (jasmonic acid) biosynthetic and metabolic

pathways. ResearchGate. [Link]

Lyons, R., et al. (2013). Schematic diagram of the JA signaling pathway in monocot plants.

ResearchGate. [Link]

Wikipedia. (n.d.). Jasmonic acid. Wikipedia. [Link]

Ali, M., & Baek, K. H. (2020). Jasmonic Acid Signaling Pathway in Response to Abiotic

Stresses in Plants. International Journal of Molecular Sciences, 21(2), 621. [Link]

Chen, Y., et al. (2017). Determination of Chiral Jasmonates in Flowers by GC/MS after

Monolithic Material Sorptive Extraction. ACS Publications. [Link]

Chen, Y., et al. (2017). Determination of Chiral Jasmonates in Flowers by GC/MS after

Monolithic Material Sorptive Extraction. Journal of Agricultural and Food Chemistry, 65(38),

8495–8501. [Link]

Li, Y., et al. (2023). Identification and Characterization of Jasmonic Acid Methyltransferase

Involved in the Formation of Floral Methyl Jasmonate in Hedychium coronarium. MDPI.

[Link]

Birkemeyer, C., et al. (2003). Identification and quantification of methyl jasmonate in leaf

volatiles of Arabidopsis thaliana using solid-phase microextraction in combination with gas

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6651111/
https://www.researchgate.net/figure/A-simplified-schematic-presentation-of-jasmonate-JA-signaling-After-its-biosynthesis_fig1_326359051
https://academic.oup.com/jxb/article/68/6/1303/2908208
https://www.researchgate.net/figure/Schematic-diagram-of-jasmonate-signal-induction-and-the-self-regulation-mechanism_fig2_358688849
https://www.researchgate.net/figure/Simplified-JA-jasmonic-acid-biosynthetic-and-metabolic-pathways-and-their_fig2_350485908
https://www.researchgate.net/figure/Schematic-diagram-of-the-JA-signaling-pathway-in-monocot-plants-with-inclusion-of-some_fig1_257843467
https://en.wikipedia.org/wiki/Jasmonic_acid
https://www.mdpi.com/1422-0067/21/2/621
https://pubs.acs.org/doi/10.1021/acs.jafc.7b02573
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.7b02573
https://www.mdpi.com/1422-0067/25/1/123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chromatography and mass spectrometry. Phytochemical Analysis, 14(3), 155-159. [Link]

Zadra, C., Borgogni, A., & Marucchini, C. (2006). Quantification of jasmonic acid by SPME in

tomato plants stressed by ozone. Journal of Agricultural and Food Chemistry, 54(25), 9317-

9321. [Link]

Floková, K., et al. (2014). Validated method for phytohormone quantification in plants.

Frontiers in Plant Science, 5, 434. [Link]

Floková, K., et al. (2014). Validated method for phytohormone quantification in plants.

Frontiers in Plant Science, 5. [Link]

Birkemeyer, C., et al. (2003). Identification and quantification of methyl jasmonate in leaf

volatiles of Arabidopsis thaliana using solid-phase microextraction in combination with gas

chromatography and mass spectrometry. ResearchGate. [Link]

D'Amelia, V., et al. (2018). Quantification of Phytohormones by HPLC-MS/MS Including

Phytoplasma-Infected Plants. Methods in Molecular Biology. [Link]

Wang, L., et al. (2008). Study on the extraction, purification and quantification of Jasmonic

acid, abscisic acid and indole-3-acetic acid in plants. ResearchGate. [Link]

Wang, L., et al. (2008). Study on the extraction, purification and quantification of jasmonic

acid, abscisic acid and indole-3-acetic acid in plants. Phytochemical Analysis, 19(6), 529-

535. [Link]

Wang, L., et al. (2008). Study on the extraction, purification and quantification of jasmonic

acid, abscisic acid and indole-3-acetic acid in plants. Semantic Scholar. [Link]

Vadassery, J., et al. (2012). An UPLC-MS/MS method for highly sensitive high-throughput

analysis of phytohormones in plant tissues. PLoS One, 7(11), e48528. [Link]

Miers, J. C., et al. (2014). Bioproduction and extraction of jasmonates. Blucher Chemical

Engineering Proceedings, 1(2). [Link]

Sajid, M., & Płotka-Wasylka, J. (2020). Materials for Solid-Phase Extraction of Organic

Compounds. MDPI. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12820293/
https://pubmed.ncbi.nlm.nih.gov/17147413/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4144238/
https://www.frontiersin.org/articles/10.3389/fpls.2014.00434/full
https://www.researchgate.net/publication/10777977_Identification_and_quantification_of_methyl_jasmonate_in_leaf_volatiles_of_Arabidopsis_thaliana_using_solid-phase_microextraction_in_combination_with_gas_chromatography_and_mass_spectrometry
https://link.springer.com/protocol/10.1007/978-1-4939-7477-1_14
https://www.researchgate.net/publication/5450410_Study_on_the_extraction_purification_and_quantification_of_Jasmonic_acid_abscisic_acid_and_indole-3-acetic_acid_in_plants
https://pubmed.ncbi.nlm.nih.gov/18618474/
https://www.semanticscholar.org/paper/Study-on-the-extraction%2C-purification-and-of-acid%2C-Wang-Li/9c3e9a5e8c1e2f75d5a9d8d1e3a6c1a8a2d1e2e9
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3492147/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4281907/
https://www.mdpi.com/1420-3049/25/19/4488
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Floková, K., et al. (2014). Validated method for phytohormone quantification in plants.

ResearchGate. [Link]

Mueller, M. J., & Brodschelm, W. (1997). Quantification of jasmonic acid, methyl jasmonate,

and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass

spectrometry. Analytical Biochemistry, 247(2), 326-334. [Link]

Liu, X., et al. (2010). Determination of both jasmonic acid and methyl jasmonate in plant

samples by liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

Zhang, N., et al. (2016). Simultaneous Determination of Salicylic Acid, Jasmonic Acid, Methyl

Salicylate, and Methyl Jasmonate from Ulmus pumila Leaves by GC-MS. Journal of

Analytical Methods in Chemistry. [Link]

Novák, O., et al. (2021). Transcriptome and Hormone Analysis Revealed Jasmonic Acid-

Mediated Immune Responses of Potato (Solanum tuberosum) to Potato Spindle Tuber Viroid

Infection. MDPI. [Link]

Glauser, G., & Gfeller, A. (2016). Quantitative Jasmonate Profiling Using a High-Throughput

UPLC-NanoESI-MS/MS Method. Methods in Molecular Biology. [Link]

Sharma, N., et al. (2022). Development of a rapid LC-MS/MS method for the simultaneous

quantification of various flavonoids, isoflavonoids, and phytohormones extracted from

Medicago truncatula leaves. Journal of Liquid Chromatography & Related Technologies,

45(5-6), 235-246. [Link]

Heitz, T., et al. (2016). Dynamics of Jasmonate Metabolism upon Flowering and across Leaf

Stress Responses in Arabidopsis thaliana. PLoS One, 11(1), e0146740. [Link]

Miyamoto, K., et al. (1997). Syntheses of deuterated jasmonates for mass spectrometry and

metabolism studies. ResearchGate. [Link]

Ljung, K., Sandberg, G., & Moritz, T. (2010). G. HORMONE ANALYSIS G1. Methods of Plant

Hormone Analysis. ResearchGate. [Link]

Creelman, R. A., & Mullet, J. E. (1997). Biosynthesis and Action of Jasmonates in Plants.

Annual Review of Plant Physiology and Plant Molecular Biology, 48, 355-381. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.researchgate.net/publication/265158654_Validated_method_for_phytohormone_quantification_in_plants
https://pubmed.ncbi.nlm.nih.gov/9177823/
https://www.researchgate.net/publication/257608240_Determination_of_both_jasmonic_acid_and_methyl_jasmonate_in_plant_samples_by_liquid_chromatography_tandem_mass_spectrometry
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4963590/
https://www.mdpi.com/1422-0067/22/23/12711
https://link.springer.com/protocol/10.1007/978-1-4939-3695-3_12
https://www.tandfonline.com/doi/full/10.1080/10826076.2022.2045564
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4703138/
https://www.researchgate.net/publication/286016147_Syntheses_of_deuterated_jasmonates_for_mass_spectrometry_and_metabolism_studies
https://www.researchgate.net/publication/228330776_G_HORMONE_ANALYSIS_G1_Methods_of_Plant_Hormone_Analysis
https://www.researchgate.net/publication/13813936_Biosynthesis_and_Action_of_Jasmonates_in_Plants_Annu_Rev_Plant_Physiol_Plant_Mol_Biol_48_355-381
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Srimathi, M. S., & Seshadri, S. (2001). Separation and Quantitation of Jasmonic Acid Using

HPTLC. Journal of Planar Chromatography – Modern TLC, 14(4), 285-287. [Link]

Pandian, S., et al. (2022). Jasmonates in plant growth and development and elicitation of

secondary metabolites: An updated overview. Frontiers in Plant Science, 13, 980779. [Link]

Wasternack, C., & Hause, B. (2013). Jasmonates: Biosynthesis, Perception, Signal

Transduction and Action in Plant Stress Response, Growth and Development. An Update to

the 2007 Review in Annals of Botany. ResearchGate. [Link]

Engelberth, J., et al. (2003). Simultaneous quantification of jasmonic acid and salicylic acid

in plants by vapor-phase extraction and gas chromatography-chemical ionization-mass

spectrometry. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. academic.oup.com [academic.oup.com]

2. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]

3. Jasmonic acid - Wikipedia [en.wikipedia.org]

4. mdpi.com [mdpi.com]

5. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]

6. researchgate.net [researchgate.net]

7. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary
liquid chromatography electrospray tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Quantification of Phytohormones by HPLC-MS/MS Including Phytoplasma-Infected Plants
| Springer Nature Experiments [experiments.springernature.com]

10. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://akjournals.com/view/journals/629/14/4/article-p285.xml
https://www.frontiersin.org/articles/10.3389/fpls.2022.980779/full
https://www.researchgate.net/publication/258189635_Jasmonates_Biosynthesis_Perception_Signal_Transduction_and_Action_in_Plant_Stress_Response_Growth_and_Development_An_Update_to_the_2007_Review_in_Annals_of_Botany
https://www.researchgate.net/publication/10688636_Simultaneous_quantification_of_jasmonic_acid_and_salicylic_acid_in_plants_by_vapor-phase_extraction_and_gas_chromatography-chemical_ionization-mass_spectrometry
https://www.benchchem.com/product/b565645?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/jxb/article/68/6/1303/2666430
https://pmc.ncbi.nlm.nih.gov/articles/PMC6566436/
https://en.wikipedia.org/wiki/Jasmonic_acid
https://www.mdpi.com/1422-0067/21/2/621
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00417/full
https://www.researchgate.net/profile/Houda_Kawas/post/ABA_determination_of_plant_spectophotometry2/attachment/59d64def79197b80779a75e1/AS%3A490360435679233%401493922446346/download/418765994.G1.+Methods+of+Plant+Hormone+Analysis.pdf
https://pubmed.ncbi.nlm.nih.gov/9514789/
https://pubmed.ncbi.nlm.nih.gov/9514789/
https://pubmed.ncbi.nlm.nih.gov/9514789/
https://www.researchgate.net/publication/44090187_Syntheses_of_deuterated_jasmonates_for_mass_spectrometry_and_metabolism_studies
https://experiments.springernature.com/articles/10.1007/978-1-4939-8837-2_26
https://experiments.springernature.com/articles/10.1007/978-1-4939-8837-2_26
https://www.researchgate.net/publication/5233086_Study_on_the_extraction_purification_and_quantification_of_Jasmonic_acid_abscisic_acid_and_indole-3-acetic_acid_in_plants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Study on the extraction, purification and quantification of jasmonic acid, abscisic acid and
indole-3-acetic acid in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones
in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]

14. pdf.benchchem.com [pdf.benchchem.com]

15. pdf.benchchem.com [pdf.benchchem.com]

16. Identification and quantification of methyl jasmonate in leaf volatiles of Arabidopsis
thaliana using solid-phase microextraction in combination with gas chromatography and
mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Quantification of jasmonic acid by SPME in tomato plants stressed by ozone - PubMed
[pubmed.ncbi.nlm.nih.gov]

18. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]

19. Simultaneous Determination of Salicylic Acid, Jasmonic Acid, Methyl Salicylate, and
Methyl Jasmonate from Ulmus pumila Leaves by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Endogenous
Jasmonates in Plant Extracts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565645/docs#application-note-quantitative-analysis-
of-endogenous-jasmonates-in-plant-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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